Cas no 76283-09-5 (4-Bromo-2-fluorobenzyl bromide)

• Product Name: 4-Bromo-2-fluorobenzyl bromide
• CAS No: 76283-09-5
• MF: C₇H₅Br₂F
• MW: 267.921004056931
• MDL: MFCD00055467
• CID: 59773
• PubChem ID: 2733660
• Update Time: 2025-11-02

4-Bromo-2-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(bromomethyl)-2-fluorobenzene
• 4-Bromo-2-fluorobenzyl bromide
• 2-Fluoro-bromobenzyl bromide
• 2-FLUORO-4-BROMOBENZYL BROMIDE
• 2-Fluoro-4-bromo-benzyl bromide
• 4-Bromo-1-(bromomethyl)-2-fluoro-benzene
• SR-01000944786-1
• 76283-09-5
• MFCD00055467
• Tox21_113803
• 4-bromo-1-bromomethyl-2-fluoro-benzene
• 2-fluoro-4-bromo benzyl bromide
• 4-BROMO-2-FLUORO-(BROMOMETHYL)BENZENE
• XMHNLZXYPAULDF-UHFFFAOYSA-N
• AS-12825
• AKOS005063873
• 4-Bromo-2-fluorobenzyl bromide, 98%
• 2-fluoro-4-bromobenzylbromide
• Benzene, 4-bromo-1-(bromomethyl)-2-fluoro-
• CAS-76283-09-5
• 4,a-Dibromo-2-fluorotoluene
• InChI=1/C7H5Br2F/c8-4-5-1-2-6(9)3-7(5)10/h1-3H,4H
• CHEMBL3188813
• EN300-20942
• DTXSID1057822
• NS00058701
• AC-26172
• 4-bromo-2-fluoro-benzylbromide
• W-104369
• 1-Bromo-4-bromomethyl-3-fluorobenzene
• 0Z26XYC1JY
• UNII-0Z26XYC1JY
• 2-Fluoro-4-bromo-benzylbromide
• DTXCID2031611
• SCHEMBL308050
• 4-Bromo-1-bromomethyl-2-fluoro-benz
• Q27237365
• SR-01000944786
• EINECS 278-412-7
• .ALPHA.,4-DIBROMO-2-FLUOROTOLUENE
• 4-bromo-1-bromomethyl-2-fluorobenzene
• AM61632
• FT-0617778
• CS-W007838
• A9665
• B1934
• 4-bromo-2-fluoro benzyl bromide
• NCGC00253679-01
• 4-Bromo-2-fluorobenzylbromide
• DB-024236
• 4,alpha-Dibromo-2-fluorotoluene

• MDL： MFCD00055467
• Inchi： 1S/C7H5Br2F/c8-4-5-1-2-6(9)3-7(5)10/h1-3H,4H2
• InChI Key： XMHNLZXYPAULDF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1F)Br
• BRN： 4307676

Computed Properties

• Exact Mass: 265.87400
• Monoisotopic Mass: 265.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Density: 1.9094 (rough estimate)
• Melting Point: 35.0 to 38.0 deg-C
• Boiling Point: 126 ºC (19 mmHg)
• Flash Point: 126°C/9mm
• Refractive Index: 1.5770 (estimate)
• PSA: 0.00000
• LogP: 3.48310
• Sensitiveness: Lachrymatory
• Solubility: Not determined

4-Bromo-2-fluorobenzyl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H314
• Warning Statement： P280,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2923 8/PG 3
• WGK Germany：2
• Hazard Category Code： 22-34-52/53
• Safety Instruction： S26-S36/37/39-S45-S61
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C
• Hazard Level：8
• Risk Phrases：R20/21/22; R34
• Packing Group：III
• HazardClass：8 (6.1)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4-Bromo-2-fluorobenzyl bromide

4-Bromo-2-fluorobenzyl bromide (CAS No. 76283-09-5): A Versatile Building Block in Organic Synthesis

4-Bromo-2-fluorobenzyl bromide (CAS No. 76283-09-5) is a highly valuable halogenated aromatic compound that serves as a crucial intermediate in modern organic synthesis. This brominated fluorobenzyl derivative has gained significant attention in pharmaceutical research and material science due to its unique reactivity profile and structural features.

The molecular structure of 4-bromo-2-fluorobenzyl bromide contains two strategically positioned halogen atoms (bromine and fluorine) that enable diverse chemical transformations. The benzyl bromide moiety makes it particularly useful for alkylation reactions, while the 4-bromo-2-fluorophenyl group offers opportunities for further functionalization through cross-coupling reactions.

Recent studies highlight the growing importance of fluorinated aromatic compounds like 4-bromo-2-fluorobenzyl bromide in drug discovery. The presence of fluorine atoms often enhances bioavailability and metabolic stability of pharmaceutical compounds, making this building block particularly valuable for medicinal chemistry applications.

In material science, 4-bromo-2-fluorobenzyl bromide serves as a precursor for various functional materials. Researchers have utilized it to synthesize liquid crystals, organic semiconductors, and advanced polymers with tailored properties. The compound's ability to participate in palladium-catalyzed coupling reactions makes it especially useful for creating complex molecular architectures.

The synthesis of 4-bromo-2-fluorobenzyl bromide typically involves bromination of corresponding fluorobenzyl alcohol derivatives. Modern synthetic approaches focus on improving yield and selectivity while minimizing environmental impact, reflecting the growing demand for green chemistry practices in industrial applications.

Analytical characterization of 4-bromo-2-fluorobenzyl bromide employs standard techniques including NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements demanded by pharmaceutical and electronic material applications.

Storage and handling of 4-bromo-2-fluorobenzyl bromide require attention to standard laboratory safety protocols. The compound should be kept in airtight containers under inert atmosphere to prevent hydrolysis of the benzyl bromide group, which could compromise its reactivity in subsequent synthetic steps.

The market for 4-bromo-2-fluorobenzyl bromide has shown steady growth, driven by increasing demand from the pharmaceutical industry and electronic materials sector. Suppliers typically offer this compound in various packaging options ranging from small laboratory quantities to bulk industrial scales.

Recent patent literature reveals numerous applications of 4-bromo-2-fluorobenzyl bromide in developing new therapeutic agents, particularly in areas of CNS drugs and anticancer compounds. Its structural versatility allows medicinal chemists to explore diverse structure-activity relationships in drug design projects.

Environmental considerations regarding 4-bromo-2-fluorobenzyl bromide focus on proper waste management and disposal methods. While not classified as highly hazardous, responsible handling aligns with global chemical stewardship initiatives and sustainability goals in the chemical industry.

Future research directions for 4-bromo-2-fluorobenzyl bromide applications include exploring its potential in catalysis, nanomaterials, and bioorthogonal chemistry. The compound's unique combination of halogen substituents offers exciting possibilities for developing novel functional materials with tailored electronic and optical properties.

Quality control specifications for commercial 4-bromo-2-fluorobenzyl bromide typically include parameters such as purity (≥98%), appearance (white to off-white crystalline solid), and melting point range. Advanced analytical techniques like GC-MS and elemental analysis provide additional quality assurance.

The price of 4-bromo-2-fluorobenzyl bromide varies depending on purity grade, supplier, and order quantity. Current market trends show stable pricing with occasional fluctuations due to raw material availability and regional demand variations in the fine chemicals sector.

Comparative studies of 4-bromo-2-fluorobenzyl bromide with similar halogenated benzyl compounds demonstrate its superior reactivity in certain nucleophilic substitution reactions. These characteristics make it particularly valuable for constructing complex molecular scaffolds in total synthesis projects.

Regulatory aspects concerning 4-bromo-2-fluorobenzyl bromide focus on proper labeling, transportation, and storage conditions. While not subject to stringent controls, compliance with general chemical safety regulations ensures responsible use in research and industrial settings.

Emerging applications of 4-bromo-2-fluorobenzyl bromide in agrochemical research demonstrate its potential beyond pharmaceutical applications. The compound's structural features make it suitable for developing novel crop protection agents with improved efficacy and environmental profiles.

Technical support for working with 4-bromo-2-fluorobenzyl bromide typically includes detailed safety data sheets, handling recommendations, and application notes from suppliers. These resources help researchers optimize its use in various synthetic protocols while maintaining laboratory safety standards.